Cas no 2229467-16-5 (O-2-(4-bromo-3-nitrophenyl)ethylhydroxylamine)

• Product Name: O-2-(4-bromo-3-nitrophenyl)ethylhydroxylamine
• CAS No: 2229467-16-5
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• CID: 6335792
• PubChem ID: 165969964
• Update Time: 2025-10-31

O-2-(4-bromo-3-nitrophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-3-nitrophenyl)ethylhydroxylamine
• O-[2-(4-bromo-3-nitrophenyl)ethyl]hydroxylamine
• 2229467-16-5
• EN300-1922199

• Inchi： 1S/C8H9BrN2O3/c9-7-2-1-6(3-4-14-10)5-8(7)11(12)13/h1-2,5H,3-4,10H2
• InChI Key： WJCVFKHDQOJZEA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CCON

Computed Properties

• Exact Mass: 259.97965g/mol
• Monoisotopic Mass: 259.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(4-bromo-3-nitrophenyl)ethylhydroxylamine

O-2-(4-Bromo-3-Nitrophenyl)Ethylhydroxylamine: A Comprehensive Overview

O-2-(4-Bromo-3-Nitrophenyl)Ethylhydroxylamine is a compound with the CAS number 2229467-16-5, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its ethylhydroxylamine group attached to a 4-bromo-3-nitrophenyl moiety, making it a valuable substrate for various chemical reactions and biological studies.

The synthesis of O-2-(4-Bromo-3-Nitrophenyl)Ethylhydroxylamine involves a multi-step process that typically begins with the preparation of the aromatic ring substituted with bromine and nitro groups. The introduction of the ethylhydroxylamine group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving overall yields.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of both bromine and nitro groups on the aromatic ring provides multiple sites for further functionalization, allowing chemists to design molecules with diverse pharmacological profiles. For instance, the nitro group can be reduced to an amino group, which is a common strategy in drug discovery for enhancing bioavailability and targeting specific receptors.

Recent studies have also explored the role of O-2-(4-Bromo-3-Nitrophenyl)Ethylhydroxylamine in radical chemistry. The ethylhydroxylamine group is known to act as a radical initiator under certain conditions, making this compound a potential candidate for applications in polymerization and materials science. Researchers have demonstrated that this compound can initiate radical polymerization reactions at lower temperatures, offering a greener alternative to traditional methods.

In terms of biological activity, O-2-(4-Bromo-3-Nitrophenyl)Ethylhydroxylamine has shown promise as an anti-inflammatory agent. Preclinical studies have indicated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential use in treating conditions such as arthritis and inflammatory bowel disease. However, further research is required to fully understand its mechanism of action and safety profile.

The structural versatility of this compound also makes it an attractive candidate for use in click chemistry applications. The bromine atom on the aromatic ring serves as an excellent leaving group, enabling efficient Suzuki-Miyaura couplings with boronic acids or esters. This property has been exploited in the construction of complex heterocyclic frameworks, which are often encountered in natural product synthesis.

From an environmental perspective, there is growing interest in understanding the degradation pathways of O-2-(4-Bromo-3-Nitrophenyl)Ethylhydroxylamine. Recent investigations have revealed that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. These findings are particularly relevant for industries involved in chemical manufacturing, as they provide insights into waste management strategies and environmental impact assessments.

In conclusion, O-2-(4-Bromo-3-Nitrophenyl)Ethylhydroxylamine is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable tool for scientists across various disciplines.